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Compound of Interest

Compound Name: 7-Bromochroman-4-ol

CAS No.: 18385-82-5

Cat. No.: B2621563

Get Quote

7-Bromochroman-4-ol is a heterocyclic building block valued in medicinal chemistry for its

utility in constructing complex molecular architectures.[1] Its structure, featuring a chroman

backbone with a bromine substituent and a hydroxyl group, presents both synthetic

opportunities and specific handling challenges.

Chemical and Physical Properties:

Property Value Source

CAS Number 18385-82-5 [1]

Molecular Formula C₉H₉BrO₂ [1]

Molecular Weight 229.07 g/mol [1]

Boiling Point 314.7±42.0°C at 760 mmHg [1]

Appearance Off-white to brown solid [3]

Hazard Identification and Risk Assessment
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A thorough risk assessment is the foundation of safe laboratory practice. The primary identified

hazards associated with 7-Bromochroman-4-ol are:

Harmful if swallowed (Acute toxicity, Oral, Category 4)[4]

Causes skin irritation (Skin irritation, Category 2)[4]

While specific data on eye and respiratory irritation for this exact compound is limited, the

general reactivity of similar brominated organic compounds necessitates caution. It is prudent

to assume it may cause serious eye irritation and potential respiratory irritation.[5][6]

The causality behind these hazards lies in its chemical structure. The bromo-aromatic system

can interact with biological macromolecules, while the hydroxyl group can participate in

hydrogen bonding and other interactions, potentially disrupting cellular processes upon

absorption.

Personal Protective Equipment (PPE): An Essential
Barrier
The consistent use of appropriate PPE is non-negotiable when handling 7-Bromochroman-4-
ol. The selection of PPE should be based on a thorough risk assessment of the specific

procedures being undertaken.

Recommended PPE:
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and/or Face

Shield

Goggles should provide a

complete seal. A face shield

worn over goggles is

recommended for splash

hazards.[7]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and change them immediately

if contamination is suspected.

[7][8]

Body Laboratory Coat

A flame-resistant lab coat, fully

buttoned, is required to protect

skin and clothing.[9]

Workflow for Donning and Doffing PPE
Proper procedure in putting on and taking off PPE is critical to prevent cross-contamination.

Donning PPE (Clean Area) Doffing PPE (At Exit of Work Area)

1. Lab Coat 2. Safety Goggles/
Face Shield 3. Gloves 1. Gloves (Contaminated)Begin Work 2. Lab Coat 3. Goggles/Face Shield ExitWash Hands

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is paramount to minimize exposure risk.
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Handling:
Engineering Controls: All weighing and handling of solid 7-Bromochroman-4-ol, as well as

the preparation of solutions, must be conducted in a certified chemical fume hood to control

airborne particulates and vapors.[9]

Procedural Controls: Avoid dust formation.[5][10] Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

Storage:
Conditions: Store in a dry, cool, and well-ventilated place.[10][11] Keep containers tightly

closed to prevent moisture absorption and potential degradation.[10] Some suppliers

recommend storage at room temperature under an inert gas atmosphere.[1]

Incompatibilities: Avoid strong oxidizing agents, strong bases, and amines, as these may

react with the compound.[10][11]

Emergency Procedures: Preparedness and
Response
A clear and well-rehearsed emergency plan is critical.

First-Aid Measures:
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[12][13]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, consult a physician.[10]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, also under the eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[12]

Spill Response:
In the event of a spill, the primary objectives are to contain the material, clean the area, and

protect personnel.
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Spill Occurs

1. Evacuate & Alert
Personnel

2. Don Appropriate PPE
(incl. respirator if needed)

3. Contain Spill
(Use absorbent pads/booms)

4. Absorb Material
(Use vermiculite or similar)

5. Collect & Containerize
(Sweep into labeled container)

6. Decontaminate Area
(Wash surfaces)

7. Dispose of Waste
(Follow regulations)

Area Safe

Click to download full resolution via product page

Caption: Step-by-step spill response workflow for 7-Bromochroman-4-ol.
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Detailed Spill Cleanup Protocol:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

area. Restrict access to the spill zone.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Don PPE: Wear the appropriate PPE, including double gloves, safety goggles, a face shield,

and a lab coat. For large spills, respiratory protection may be necessary.

Containment: For solid spills, carefully sweep up the material to avoid creating dust. For

solutions, use an inert absorbent material like vermiculite, sand, or commercial absorbent

pads to contain the spill.[14][15]

Collection: Carefully place the absorbed material and any contaminated cleaning supplies

into a suitable, labeled container for hazardous waste.[14]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Disposal: Dispose of the hazardous waste in accordance with local, state, and federal

regulations.[14]

Waste Disposal
All waste containing 7-Bromochroman-4-ol, including unused product, contaminated

materials, and cleaning supplies, must be treated as hazardous chemical waste.

Segregation: Collect waste in designated, clearly labeled, and sealed containers. Do not mix

with other waste streams unless compatible.

Disposal Method: Chemical incineration in a furnace equipped with an afterburner and

scrubber is a common disposal method for halogenated organic compounds.[14] Always use

a licensed hazardous waste disposal service.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://nmu-mi.safecollegessds.com/document/repo/63c87b7e-3145-11da-bc22-f8c243af2369
https://www.der.wa.gov.au/images/L9337-2022-1_8E-8F.pdf
https://nmu-mi.safecollegessds.com/document/repo/63c87b7e-3145-11da-bc22-f8c243af2369
https://nmu-mi.safecollegessds.com/document/repo/63c87b7e-3145-11da-bc22-f8c243af2369
https://www.benchchem.com/product/b2621563/docs?utm_src=pdf-body#understanding-the-compound-a-profile-of-7-bromochroman-4-ol
https://nmu-mi.safecollegessds.com/document/repo/63c87b7e-3145-11da-bc22-f8c243af2369
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2621563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7-Bromochroman-4-ol is a valuable reagent in research and development, but its safe use

hinges on a comprehensive understanding of its potential hazards and the diligent application

of safety protocols. By integrating the principles of risk assessment, proper PPE usage,

meticulous handling and storage, and emergency preparedness into all workflows, researchers

can mitigate risks and maintain a safe and productive laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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